1-(2-Fluoro-benzyl)-piperidin-4-ol
Cat. No. B2583366
M. Wt: 209.264
InChI Key: ZKDGEHVRKDYHMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05753679
Procedure details
1.28 g (0.0127 mol) of 4-hydroxypiperidine were dissolved in 60 ml of dimethylformamide and cooled to 0°. 3.0 g (0.0159 mol) of 2-fluoro-benzyl bromide and 5.0 ml (0.0349 mol) of triethylamine were added under argon and the mixture was left to come to room temperature. It was stirred for 16 hrs., the solvent was distilled off and the residue was chromatographed on silica gel with dichloromethane/methanol (19:1) as the eluent. 1.76 g (53%) of 2-fluoro-benzyl-piperidin-4-ol were obtained as a yellow oil. MS: me/e=210 (C12H17FNO+).
Yield
53%
Identifiers
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REACTION_CXSMILES
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[OH:1][CH:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.[F:8][C:9]1[CH:16]=[CH:15][CH:14]=[CH:13][C:10]=1[CH2:11]Br.C(N(CC)CC)C>CN(C)C=O>[F:8][C:9]1[CH:16]=[CH:15][CH:14]=[CH:13][C:10]=1[CH2:11][N:5]1[CH2:6][CH2:7][CH:2]([OH:1])[CH2:3][CH2:4]1
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Inputs
Step One
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Name
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|
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Quantity
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1.28 g
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Type
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reactant
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Smiles
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OC1CCNCC1
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Name
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|
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Quantity
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60 mL
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|
Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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FC1=C(CBr)C=CC=C1
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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It was stirred for 16 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0°
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WAIT
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Type
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WAIT
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Details
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the mixture was left
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CUSTOM
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Type
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CUSTOM
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|
Details
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to come to room temperature
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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, the solvent was distilled off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was chromatographed on silica gel with dichloromethane/methanol (19:1) as the eluent
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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FC1=C(CN2CCC(CC2)O)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.76 g | |
| YIELD: PERCENTYIELD | 53% | |
| YIELD: CALCULATEDPERCENTYIELD | 66.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
